Cas no 1805244-43-2 (3-Bromo-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride
• CAS No: 1805244-43-2
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4862161
• Update Time: 2025-05-26

3-Bromo-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c1-3-2-4(7(10)14)5(9)6(13-3)8(11)12/h2,8H,1H3
• InChI Key： YUKGWYNARGPXKQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)C=C(C)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride

3-Bromo-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride (CAS No. 1805244-43-2)

The compound 3-Bromo-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride (CAS No. 1805244-43-2) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of a bromine atom at the 3-position, a difluoromethyl group at the 2-position, and a methyl group at the 6-position introduces unique electronic and steric properties to the molecule, making it highly valuable for synthetic chemistry.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The chloride group at the 4-carbonyl position of this compound enhances its reactivity, enabling it to participate in a wide range of nucleophilic substitutions and condensation reactions. This makes it an ideal building block for constructing complex molecular architectures in medicinal chemistry.

In terms of synthesis, 3-Bromo-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride is typically prepared through multi-step processes involving halogenation, fluorination, and oxidation reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring its suitability for large-scale production in industrial settings.

The structural features of this compound also make it a promising candidate for use in agrochemicals, where pyridine-based compounds are known for their herbicidal and insecticidal activities. The difluoromethyl group contributes to the molecule's stability under environmental conditions, while the bromine atom enhances its bioavailability and selectivity towards target pests.

From a materials science perspective, this compound has shown potential as a precursor for synthesizing advanced polymers and coatings with tailored electronic properties. Its ability to undergo various coupling reactions allows for the creation of materials with enhanced durability and functionality.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of 3-Bromo-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride under different reaction conditions. These insights have significantly improved the efficiency of its synthesis and application in diverse chemical industries.

In conclusion, 3-Bromo-2-(difluoromethyl)-6-methylpyridine-4-carbonyl chloride (CAS No. 1805244-43-2) stands out as a critical intermediate in modern organic synthesis due to its unique structural features and versatile reactivity. Its applications span across pharmaceuticals, agrochemicals, and materials science, making it an essential compound for both academic research and industrial production.